Cas no 1365628-07-4 (5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide)

• Product Name: 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide
• CAS No: 1365628-07-4
• MF: C₁₄H₁₁BrClF₃N₂O₂S
• MW: 443.66655087471
• CID: 5451749
• PubChem ID: 52697141
• Update Time: 2025-05-19

5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS008142937
• 5-BROMO-2-CHLORO-N-METHYL-N-{[2-(TRIFLUOROMETHYL)PHENYL]METHYL}PYRIDINE-3-SULFONAMIDE
• Z736487292
• 1365628-07-4
• 5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide
• EN300-26598400
• 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide

• Inchi： 1S/C14H11BrClF3N2O2S/c1-21(8-9-4-2-3-5-11(9)14(17,18)19)24(22,23)12-6-10(15)7-20-13(12)16/h2-7H,8H2,1H3
• InChI Key： XLLLPBUEZHTNPD-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1S(N(C)CC1=CC=CC=C1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 441.93652g/mol
• Monoisotopic Mass: 441.93652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.639±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.8±55.0 °C(Predicted)
• pka: -4.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide

Introduction to 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide (CAS No. 1365628-07-4)

5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1365628-07-4, belongs to a class of sulfonamides that are widely studied for their therapeutic properties. The presence of multiple substituents, including bromine, chlorine, and a trifluoromethyl group, contributes to its complex chemical profile and makes it a subject of interest for further investigation.

The structural composition of 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide incorporates several key functional groups that are known to influence its interactions with biological targets. The pyridinesulfonamide moiety is particularly noteworthy, as sulfonamides have been extensively explored in drug development due to their ability to modulate enzyme activity and receptor binding. Additionally, the aromatic ring system with substituents such as bromine and chlorine enhances the compound's lipophilicity, which can be crucial for membrane permeability and bioavailability.

In recent years, there has been a surge in research focusing on the development of novel sulfonamide derivatives with enhanced pharmacological properties. The introduction of electron-withdrawing groups like the trifluoromethyl group in the phenyl ring can significantly alter the electronic distribution of the molecule, potentially leading to improved binding affinity and selectivity. This modification is particularly relevant in the context of designing inhibitors for enzymes that play critical roles in diseases such as cancer and inflammation.

One of the most compelling aspects of 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide is its potential as a lead compound for further derivatization. Researchers have been exploring various strategies to optimize its biological activity by making subtle changes to its structure. For instance, altering the position or type of halogen substituents can fine-tune the compound's interactions with target proteins. Similarly, modifications to the methyl group attached to the sulfonamide nitrogen can influence solubility and metabolic stability.

The sulfonamide core is known for its versatility in drug design, as it can act as a hinge binder or form hydrogen bonds with biological targets. The specific arrangement of substituents in 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide suggests that it may interact with proteins in a manner that could be exploited for therapeutic purposes. This compound has shown promise in preliminary studies as a potential inhibitor of certain kinases and other enzymes implicated in disease pathways.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide with greater accuracy before conducting expensive wet-lab experiments. Molecular docking simulations and virtual screening have been particularly useful in identifying promising candidates for further optimization. These computational approaches have accelerated the drug discovery process by allowing scientists to rapidly evaluate large libraries of compounds.

The synthesis of complex molecules such as 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as cross-coupling reactions and palladium catalysis have been instrumental in building the desired structural features.

In conclusion, 5-Bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-3-pyridinesulfonamide represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features and preliminary biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play a crucial role in the development of new treatments for various diseases.